B1575344 Keratin 8 variant, partial (253-264)

Keratin 8 variant, partial (253-264)

Cat. No. B1575344
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Keratin, type II cytoskeletal 8

Scientific Research Applications

Keratins in Epithelial Integrity and Disease

Keratins, including Keratin 8, are crucial for the mechanical stability and integrity of epithelial cells and tissues. They exhibit specific expression patterns in human tumors and are vital in immunohistochemical tumor diagnosis and classification, particularly for carcinomas (Moll, Divo, & Langbein, 2008).

Role in Liver Disease

Variants of Keratins 8 and 18 have been found to influence susceptibility to end-stage liver disease. These keratins protect the liver from stress, and mutations in them can render individuals susceptible to liver disease, influenced by genetic background and other factors (Ku et al., 2005).

Autoantigen in Rheumatoid Arthritis

Keratin 8 has been identified as a novel autoantigen in rheumatoid arthritis. This discovery was based on the antigenicity of Keratin 8 in rheumatoid arthritis, confirmed through Western blotting and ELISA tests with clinical samples (Wang et al., 2015).

Genetic Disorders Involving Keratins

Mutations in keratin genes, including Keratin 8, lead to various genetic disorders affecting the skin and its appendages. These disorders reflect the specific keratin genes mutated, their location, and their consequences at the cellular level (Chamcheu et al., 2011).

Hepatotoxicity in Keratin 8 Mutant Mice

Keratin 8 mutations have been linked to increased susceptibility to hepatotoxicity in transgenic mice. This suggests that such mutations may predispose humans to drug hepatotoxicity, highlighting the role of keratins in liver injury and disease (Ku et al., 1996).

Keratins and Acute Liver Failure

Keratins 8 and 18 variants are associated with susceptibility to acute liver failure and adverse outcomes, with specific variants linked to race and ethnic backgrounds. This indicates the importance of keratin variants in liver disease progression and treatment responsiveness (Strnad et al., 2010).

Biomedical Applications of Keratin-Based Materials

Keratin-based materials have been explored for biomedical applications like drug delivery, wound healing, and tissue engineering due to their biocompatibility and biological properties (Feroz, Muhammad, Ratnayake, & Dias, 2020).

Keratin Variants in Chronic Hepatitis B

Keratin 8 mutations are associated with chronic hepatitis B and related disease progression, highlighting the role of keratin variants in viral infection susceptibility and liver disease progression (Ye et al., 2019).

Keratins in Cancer Diagnosis and Prognosis

Keratins are used as diagnostic markers in cancer, as they maintain specific expression patterns from their cells of origin. Their presence or absence in tumors and peripheral blood has prognostic significance for cancer patients (Karantza, 2011).

Keratin-Based Hydrogels for Biomedical Engineering

Development of keratin-based hydrogels through 3D printing offers potential for tissue engineering and regenerative medicine, providing a method to rapidly manufacture patient-specific hydrogels (Placone et al., 2016).

properties

sequence

SLDMDSIIAEVK

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Keratin 8 variant, partial (253-264)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.